Cas no 33718-11-5 (1-(8-fluoronaphthalen-1-yl)ethan-1-one)

• Product Name: 1-(8-fluoronaphthalen-1-yl)ethan-1-one
• CAS No: 33718-11-5
• MF: C₁₂H₉FO
• MW: 188.197666883469
• CID: 3943197
• Update Time: 2025-06-12

1-(8-fluoronaphthalen-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(8-fluoro-1-naphthalenyl)-
• 1-(8-fluoronaphthalen-1-yl)ethan-1-one

• Inchi： 1S/C12H9FO/c1-8(14)10-6-2-4-9-5-3-7-11(13)12(9)10/h2-7H,1H3
• InChI Key： DPXHWHFAFNQZDG-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C2C(C=CC=C2F)=CC=C1)C

Additional information on 1-(8-fluoronaphthalen-1-yl)ethan-1-one

Professional Introduction to 1-(8-fluoronaphthalen-1-yl)ethan-1-one (CAS No. 33718-11-5)

1-(8-fluoronaphthalen-1-yl)ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 33718-11-5, is a fluorinated aromatic ketone that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a naphthalene core substituted with a fluorine atom at the 8-position and an acetyl group at the 1-position, exhibits unique structural and electronic properties that make it a valuable scaffold for the development of novel bioactive molecules.

The presence of the fluorine atom in the naphthalene ring is a critical feature, as fluorine substitution can modulate the metabolic stability, lipophilicity, and binding affinity of molecules. In drug discovery, fluorinated aromatic compounds are often employed to enhance pharmacokinetic profiles, including improving oral bioavailability and reducing susceptibility to enzymatic degradation. The specific positioning of the fluororonaphthalen-1-yl moiety in 1-(8-fluoronaphthalen-1-yl)ethan-1-one influences its interactions with biological targets, making it a promising candidate for further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the acetyl group in 1-(8-fluoronaphthalen-1-yl)ethan-1-one can serve as a key pharmacophore for interacting with specific amino acid residues in protein targets. This has opened up avenues for designing molecules with tailored biological activities, particularly in the realm of enzyme inhibition and receptor modulation.

The compound’s potential applications extend to various therapeutic areas. For instance, its structural motif is reminiscent of known pharmacophores found in drugs targeting neurological disorders, cancer, and inflammation. Researchers are exploring its derivatives as candidates for small-molecule probes to study enzyme mechanisms and as lead compounds for drug development pipelines. The fluoronaphthalen-1-yl scaffold, in particular, has been shown to exhibit favorable interactions with receptors and enzymes involved in signal transduction pathways.

In vitro studies have begun to unravel the pharmacological profile of 1-(8-fluoronaphthalen-1-yl)ethan-1-one. Preliminary data indicate that it may possess inhibitory activity against certain kinases and transcription factors, which are pivotal in regulating cellular processes. The compound’s ability to modulate these pathways could make it a valuable tool for investigating disease mechanisms and developing therapeutic interventions. Additionally, its fluorinated nature suggests it may exhibit enhanced binding affinity compared to non-fluorinated analogs.

The synthesis of 1-(8-fluoronaphthalen-1-yl)ethan-1-one presents an interesting challenge due to the need for precise functionalization of the naphthalene ring. Modern synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been instrumental in achieving this goal. These techniques allow for the introduction of fluorine at specific positions while maintaining regioselectivity. The development of efficient synthetic routes is crucial for scaling up production and enabling further structural optimization.

As interest in fluorinated compounds grows, so does the need for comprehensive understanding of their environmental impact and safety profiles. While 1-(8-fluoronaphthalen-1-yl)ethan-1-one itself is not classified as a hazardous or restricted substance, its derivatives may require careful handling during synthesis and application. Researchers are increasingly adopting green chemistry principles to minimize waste and improve sustainability in the production process.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 1-(8-fluoronaphthalen-1-yl)ethan-1-one. Predictive models can rapidly screen large chemical libraries for potential bioactivity, reducing the time required to identify lead compounds. This synergy between experimental chemistry and computational methods has revitalized interest in exploring novel scaffolds such as this one.

In conclusion, 1-(8-fluoronaphthalen-1-yl)ethan-1-one (CAS No. 33718-11-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, particularly the fluoronaphthalen-1-yl moiety and the acetyl group, make it an attractive scaffold for developing new bioactive molecules. Ongoing studies aim to elucidate its biological effects and optimize its pharmacological properties through structural modifications.